Cas no 1805304-86-2 (3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile)
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile
-
- Inchi: 1S/C9H7BrF2N2/c10-3-7-5-14-4-6(1-2-13)8(7)9(11)12/h4-5,9H,1,3H2
- InChI Key: HLDCILMSJQSBNU-UHFFFAOYSA-N
- SMILES: BrCC1=CN=CC(CC#N)=C1C(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 226
- XLogP3: 1.7
- Topological Polar Surface Area: 36.7
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029077310-250mg |
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile |
1805304-86-2 | 97% | 250mg |
$480.00 | 2022-04-01 | |
| Alichem | A029077310-500mg |
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile |
1805304-86-2 | 97% | 500mg |
$798.70 | 2022-04-01 | |
| Alichem | A029077310-1g |
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile |
1805304-86-2 | 97% | 1g |
$1,445.30 | 2022-04-01 |
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile
Research Brief on 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805304-86-2)
3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805304-86-2) is a specialized chemical intermediate that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its bromomethyl and difluoromethyl substituents on a pyridine-acetonitrile scaffold, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies highlight its potential in the development of kinase inhibitors, antiviral agents, and other therapeutic candidates.
The structural features of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile make it particularly valuable for medicinal chemists. The bromomethyl group offers a reactive site for further functionalization, while the difluoromethyl group can enhance metabolic stability and bioavailability. These attributes have led to its incorporation into several drug discovery programs, particularly those targeting protein kinases and viral proteases.
Recent research published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of this compound in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The study reported that derivatives of 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile exhibited potent inhibitory activity against BTK, a key target in the treatment of B-cell malignancies. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's efficacy and selectivity.
Another study, featured in ACS Infectious Diseases (2024), explored the antiviral potential of this compound. The research team synthesized a series of analogs and evaluated their activity against SARS-CoV-2 and other RNA viruses. Preliminary results indicated that certain derivatives displayed promising antiviral activity, with low cytotoxicity in human cell lines. The study emphasized the role of the difluoromethyl group in improving the compounds' pharmacokinetic properties.
From a synthetic chemistry perspective, 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile has been the subject of methodological advancements. A recent publication in Organic Letters (2024) described a novel, high-yield synthesis route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This development addresses previous challenges in scalability and purity, making the compound more accessible for research and development purposes.
In the pharmaceutical industry, several companies have included this compound in their patent applications for new therapeutic agents. Patent filings from 2023-2024 reveal its use in compositions targeting inflammatory diseases, cancer, and neurodegenerative disorders. These applications underscore the growing commercial interest in this chemical entity.
Looking ahead, researchers anticipate that 3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile will continue to play a significant role in drug discovery. Its unique combination of reactivity and bioisosteric properties makes it particularly valuable for addressing challenges in drug design, such as improving target selectivity and overcoming resistance mechanisms. Future studies are expected to explore its applications in additional therapeutic areas and further optimize its synthetic accessibility.
1805304-86-2 (3-(Bromomethyl)-4-(difluoromethyl)pyridine-5-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)